Silver selenide (AgSe)

• CAS No.: 12002-86-7
• Molecular Formula: Ag2Se
• Molecular Weight: 294.71 g/mol
• IUPAC Name: disilver;selenium(2-)
• InChI: InChI=1S/2Ag.Se/q2*+1;-2
• InChI Key: KDSXXMBJKHQCAA-UHFFFAOYSA-N
• SMILES: [Se-2].[Ag+].[Ag+]

Description

Silver selenide (Ag₂Se) is a I-VI semiconductor with a bandgap of 1.2–1.8 eV, existing in α-phase (orthorhombic) and β-phase (cubic) polymorphs . It is synthesized via green chemistry routes using fructose and starch as reducing/stabilizing agents, yielding nanoparticles (NPs) with sizes tunable by saccharide concentrations . Ag₂Se exhibits exceptional thermoelectric, optoelectronic, and biomedical properties. Its thermoelectric figure of merit (zT) reaches 1.219 at room temperature, rivaling Bi₂Te₃ . In biomedicine, Ag₂Se NPs serve as fluorescent labels and photothermal agents due to near-infrared luminescence and low tissue absorption .

Scientific Research Applications

Thermoelectric Materials

Silver selenide has been extensively studied for its thermoelectric properties, which are crucial for converting heat into electrical energy. Recent research indicates that AgSe can serve as a promising alternative to traditional thermoelectric materials like lead selenide (PbSe) and bismuth selenide (Bi2Se3), particularly due to its lower toxicity and abundant availability.

• Key Findings :
  • Ag2Se exhibits a low lattice thermal conductivity, making it effective for thermoelectric applications. Its power factor can reach values up to $2100\,\mu W\,m^{-1}K^{-2}$ when optimized through advanced methods like machine learning .
  • The incorporation of alkali metals, such as rubidium, enhances the thermoelectric performance by increasing the band gap and improving dopability .

Property	Value
Lattice Thermal Conductivity	< 1.0 W m^{-1} K^{-1}
Power Factor	Up to $2100\,\mu W\,m^{-1}K^{-2}$
Temperature Range	300 K to 1000 K

Photocatalysis

AgSe has shown promise in photocatalytic applications, particularly in water splitting for hydrogen production. The ability of Ag2Se to absorb light in the visible spectrum makes it suitable for photocatalytic processes.

• Key Findings :
  • Research indicates that bulk Rb2Ag2Se2 exhibits satisfactory photocatalytic activity under sunlight, making it a candidate for sustainable energy solutions .
  • Its band edge positions align favorably with the redox potential of water, enhancing its efficiency in photocatalytic reactions.

Quantum Dots in Biomedical Applications

As a semiconductor, Ag2Se nanoparticles (NPs) are increasingly utilized in biomedical applications, especially in cancer detection and treatment.

• Key Findings :
  • Ag2Se NPs can be synthesized using green chemistry methods involving fungal isolates, resulting in biocompatible nanoparticles suitable for pharmaceutical formulations .
  • These nanoparticles exhibit unique optical properties that enable their use as quantum dots for imaging and targeting cancer cells.

Application	Description
Cancer Detection	Quantum dots for imaging
Synthesis Method	Green chemistry using fungi

Infrared Detection and Imaging

Silver selenide is widely used in infrared detection systems due to its ability to detect infrared radiation effectively.

• Key Findings :
  • AgSe is employed in various infrared sensors and imaging devices, making it essential for military and surveillance applications .
  • Its effectiveness in these applications stems from its semiconducting properties and sensitivity to infrared light.

Case Study 1: Thermoelectric Optimization

A study utilized a hybrid data-driven approach combining Bayesian optimization with Gaussian process regression to enhance the thermoelectric performance of AgSe composites. The results demonstrated a significant improvement in power factor through systematic composition adjustments .

Case Study 2: Green Synthesis of Quantum Dots

Research conducted on the synthesis of Ag2Se NPs using Cladosporium fungal isolates revealed an environmentally friendly method that produced nanoparticles with desirable characteristics for biomedical applications. This approach not only reduced environmental impact but also provided a biocompatible alternative for cancer detection .

Comparison with Similar Compounds

Silver Sulfide (Ag₂S)

• Stability and Toxicity : Ag₂Se forms more stable, less soluble precipitates than Ag₂S, reducing bioavailability and toxicity .
• Applications : Ag₂S is used in photodetectors, while Ag₂Se excels in thermoelectrics due to higher zT (Ag₂Se: ~1.2 vs. Ag₂S: ~0.5) .

Silver Telluride (Ag₂Te)

• Thermoelectric Performance : Ag₂Te has a higher Seebeck coefficient (-200 μV/K) but lower electrical conductivity (~500 S/cm) than Ag₂Se (~1000 S/cm) .
• Synthesis Complexity : Ag₂Se can be electrodeposited at room temperature, whereas Ag₂Te requires high-temperature methods .

Comparison with Other Metal Selenides

Copper Selenide (CuSe)

• Electronic Properties : CuSe is metallic, but functionalization with Na or K induces a semiconductor transition (bandgap ~1.5 eV), similar to Ag₂Se .
• Flexibility : Ag₂Se thin films on nylon substrates outperform CuSe in flexible thermoelectric generators .

Bismuth Selenide (Bi₂Se₃)

• Topological Insulator Behavior : Bi₂Se₃ has surface conductive states absent in Ag₂Se, making it superior for quantum computing .
• Thermal Conductivity : Ag₂Se has lower thermal conductivity (0.64 W/m·K) than Bi₂Se₃ (2.0 W/m·K), enhancing thermoelectric efficiency .

Thermoelectric Materials

Bismuth Telluride (Bi₂Te₃)

• Mechanical Properties : Ag₂Se exhibits higher fracture toughness (2.5 MPa·m¹/²) than brittle Bi₂Te₃ (0.6 MPa·m¹/²) .
• Cost and Scalability : Ag₂Se films are synthesized via low-cost electrodeposition, unlike Bi₂Te₃, which requires energy-intensive sintering .

Key Data Tables

Table 1: Thermoelectric Properties at Room Temperature

Material	zT	σ (S/cm)	Seebeck (μV/K)	κ (W/m·K)
Ag₂Se (film)	1.219	750–1000	-180	0.64
Bi₂Te₃ (bulk)	1.0	1000	-210	1.5
CuSe (bulk)	0.3	200	-120	1.8

Table 2: Toxicity and Solubility of Silver Chalcogenides

Material	Solubility (mg/L)	Cytotoxicity (IC₅₀, μg/mL)
Ag₂Se	0.001	>100 (encapsulated)
Ag₂S	0.1	50
Ag NPs	N/A	10

Q & A

Q. What are the primary synthesis methods for silver selenide nanoparticles, and how do they influence particle morphology and crystallinity?

Silver selenide nanoparticles are synthesized via sol-gel, hydrothermal, and co-precipitation methods. Co-precipitation involves mixing Ag⁺ and Se²⁻ precursors with surfactants (e.g., cetyltrimethylammonium bromide) to control particle size and prevent aggregation . Template-based methods, such as using trigonal Se nanotubes, enable the fabrication of crystalline Ag₂Se nanotubes with defined morphologies, as confirmed by SEM and XRD . Hydrothermal synthesis at controlled temperatures (e.g., 150–200°C) produces phase-pure β-Ag₂Se, critical for thermoelectric studies .

Q. How are the thermoelectric properties of β-Ag₂Se experimentally measured, and what anomalies arise in its electrical transport behavior?

Thermoelectric efficiency is quantified by measuring the Seebeck coefficient (α), electrical resistivity (ρ), and thermal conductivity (κ) across temperatures (70–300 K). β-Ag₂Se exhibits anomalies such as resistivity maxima near intrinsic conduction onset, attributed to degenerate carrier behavior and Coulomb scattering deviations. Hall coefficient measurements reveal n-type conductivity with an energy gap of ~160 meV, linked to a secondary low-temperature β₂ phase . The figure of merit (ZT) is calculated using $ZT = \alpha^2 \sigma T / \kappa$, where σ is electrical conductivity .

Q. What characterization techniques are essential for verifying Ag₂Se structural and compositional integrity?

X-ray diffraction (XRD) identifies phase purity (e.g., α-Ag₂Se vs. β-Ag₂Se), while energy-dispersive X-ray spectroscopy (EDX) confirms stoichiometry. UV-Vis spectroscopy evaluates optical bandgaps, and TEM/STEM resolves nanoparticle morphology (e.g., droplet-like Ag₂Se in composite matrices) . Differential scanning calorimetry (DSC) detects phase transitions, critical for thermoelectric applications .

Advanced Research Questions

Q. How do ionic and electronic conductivity mechanisms in Ag₂Se-based glasses interact, and what experimental methods resolve these dynamics?

In ternary systems like Ag₂Se-CdTe, ionic conductivity suppression is studied via tracer diffusion (e.g., ¹¹⁰mAg) and impedance spectroscopy. Cd²⁺ ions restrict Ag⁺ mobility by occupying conduction pathways, as evidenced by increased Haven ratios. High-energy X-ray diffraction reveals non-random mixing of Ag and Cd species, critical for interpreting conductivity trends . Cyclic voltammetry in acidic electrolytes (e.g., H₂SeO₃ + AgNO₃) identifies reduction peaks for Ag₂Se electrodeposition, validated by EDX compositional analysis .

Q. How can contradictions in Ag₂Se semiconductor behavior (e.g., solubility vs. stability) be resolved for optoelectronic applications?

Ag₂Se’s solubility in alcohols and mixed acids limits traditional semiconductor use but enables electrochemical applications. Stability in aqueous systems is predicted via Pourbaix diagrams, showing Ag₂Se is stable across pH 0–14 at 0 V vs. NHE. Electrodeposited films exhibit high thermoelectric efficiency (power factor: 3421 µW m⁻¹ K⁻²) despite solubility challenges, achieved through additive-free synthesis and pH control .

Q. What methodologies address Ag₂Se’s environmental and toxicity risks in biomedical or sensor applications?

While Ag₂Se is less toxic than CdSe, dissolution studies using ICP-MS detect trace Ag⁺ release in biological systems. Surface functionalization (e.g., PEG coatings) minimizes ion leakage. Electrochemical sensors leverage Ag₂Se’s redox activity for detecting antibiotics (e.g., azithromycin) in serum, with cyclic voltammetry optimizing detection limits (~nM range) .

Methodological Guidance

• Experimental Design for Thermoelectric Films :
  Use cyclic voltammetry in 0.2 M H₂SO₄ with 5 mM AgNO₃ and H₂SeO₃ to identify Ag₂Se reduction potentials (e.g., 0.1 V vs. Ag/AgCl). Deposit films at 0.071 V for optimal power factor .
• Contradiction Analysis in Conductivity Data :
  Compare tracer diffusion results with impedance spectroscopy to distinguish ionic vs. electronic contributions. Non-random Cd²⁺/Ag⁺ mixing in XRD data explains suppressed ionic transport .
• Nanoparticle Synthesis Optimization :
  Adjust surfactant concentration during co-precipitation to control size (e.g., <50 nm) and prevent agglomeration. Validate via TEM and dynamic light scattering .